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A Note on PPA-904: Initial searches identified PPA-904 as a material used in organic

electronics, including organic photovoltaics (OPVs), to enhance light absorption and charge

transport properties.[1] However, a comprehensive review of publicly available scientific

literature and data repositories did not yield specific experimental performance data (such as

Power Conversion Efficiency, Open-Circuit Voltage, Short-Circuit Current Density, or Fill Factor)

for PPA-904 within OPV devices. To fulfill the objective of this guide—a data-driven

comparative analysis—this report will focus on the well-documented, state-of-the-art PM6:Y6

donor-acceptor system as a primary example. A secondary analysis of the PBDB-T:ITIC system

is also included to provide a broader context of material performance in different OPV device

structures.

Introduction to Organic Photovoltaic (OPV)
Architectures
Organic solar cells are typically fabricated in one of two primary device architectures:

conventional (p-i-n) or inverted (n-i-p). The choice of architecture influences device

performance, stability, and manufacturing scalability.

Conventional Architecture: In this structure, the hole transport layer (HTL) is deposited on the

transparent conductive oxide (TCO) anode (typically Indium Tin Oxide - ITO), followed by the

photoactive layer, the electron transport layer (ETL), and finally the metal cathode.
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Inverted Architecture: This structure reverses the order of the charge transport layers. An

ETL is deposited on the TCO (which now acts as the cathode), followed by the active layer,

the HTL, and a high-work-function metal anode. Inverted OPVs are often lauded for their

enhanced stability.[2]

This guide provides a comparative analysis of the performance of leading non-fullerene

acceptor (NFA) based active layers in both conventional and inverted OPV architectures,

supported by experimental data from peer-reviewed studies.

Performance Comparison of Active Materials in
Conventional vs. Inverted Architectures
The performance of an OPV device is primarily evaluated by four key metrics:

Open-Circuit Voltage (Voc): The maximum voltage a solar cell can produce.

Short-Circuit Current Density (Jsc): The maximum current density a solar cell can produce.

Fill Factor (FF): A measure of the "squareness" of the current-voltage (J-V) curve, indicating

how efficiently the generated power can be extracted.

Power Conversion Efficiency (PCE): The overall efficiency of converting light energy into

electrical energy.

PM6:Y6 System
The combination of the polymer donor PM6 and the non-fullerene acceptor Y6 has led to

significant advancements in OPV efficiency. The following tables summarize the performance

of PM6:Y6-based devices in both conventional and inverted architectures as reported in

various studies.
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Architecture Voc (V)
**Jsc
(mA/cm²) **

FF (%) PCE (%) Reference

Conventional 0.833 26.04 74.0 16.07 [3]

Conventional 0.841 - 79.4 17.43 [3]

Inverted

(Ternary)
- - - 13.00 [2]

Inverted

(Ternary)
- - - 7.2 [4]

Note: Some studies utilize a ternary blend (e.g., with a fullerene derivative like PCBM) to further

enhance performance. Direct comparison between binary and ternary systems should be made

with this in mind.

PBDB-T:ITIC and PTB7-Th:INTIC Systems
The PBDB-T donor paired with the ITIC acceptor is another high-performing system. Below is a

comparison of its performance in different architectures, alongside the related PTB7-Th:INTIC

system.
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Active

Layer

Architectu

re
Voc (V)

**Jsc
(mA/cm²)
**

FF (%) PCE (%) Reference

PBDB-

T:ITIC

Convention

al
0.847 18.995 66.245 10.655 [5]

PBDB-

T:ITIC

Convention

al
0.84 19.42 67.89 11.08 [5]

PTB7-

Th:INTIC

Convention

al
0.811 13.954 57.534 6.528 [5]

PBDB-

T:ITIC
Inverted -

21.439

(Simulated)
- - [6]

PTB7:PC7

1BM

Convention

al
-

19.494

(Simulated)
- 8.24 [6]

PTB7:PC7

1BM
Inverted -

20.316

(Simulated)
- 9.214 [6]

Note: Some values are based on optical simulations, which provide a theoretical maximum

short-circuit current density.

Experimental Protocols
Detailed methodologies are crucial for the reproducibility of experimental results. Below are

representative protocols for the fabrication of OPV devices in both conventional and inverted

architectures.

Fabrication of a Conventional (p-i-n) PM6:Y6 Device
A typical fabrication process for a conventional PM6:Y6 solar cell follows these steps:

Substrate Preparation: Indium tin oxide (ITO) coated glass substrates are sequentially

cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol.

Hole Transport Layer (HTL) Deposition: A layer of PEDOT:PSS is spin-coated onto the ITO

substrate and subsequently annealed.
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Active Layer Deposition: The PM6:Y6 blend is dissolved in a suitable solvent (e.g.,

chloroform with additives like 1-chloronaphthalene). The solution is then spin-coated on top

of the HTL in an inert atmosphere (e.g., a nitrogen-filled glovebox). The film is then annealed

at an optimized temperature.

Electron Transport Layer (ETL) Deposition: A layer of a material like PFN-Br is spin-coated

on the active layer.

Cathode Deposition: A metal cathode, such as Silver (Ag), is deposited on the ETL via

thermal evaporation under high vacuum.[3]

Fabrication of an Inverted (n-i-p) PBDB-T:ITIC Device
The fabrication of an inverted device reverses the layer stack:

Substrate and ETL Deposition: On a cleaned ITO-coated glass substrate, an electron

transport layer such as Zinc Oxide (ZnO) is deposited by spin-coating a precursor solution,

followed by annealing.

Active Layer Deposition: The PBDB-T:ITIC active layer solution is spin-coated onto the ETL

in an inert environment, followed by thermal annealing.

Hole Transport Layer (HTL) Deposition: A thin layer of a hole transport material like

Molybdenum Oxide (MoO₃) is deposited via thermal evaporation.

Anode Deposition: A metal anode, typically Silver (Ag) or Aluminum (Al), is thermally

evaporated on top of the HTL.

Visualizing Architectures and Workflows
Device Architectures
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Conventional (p-i-n) Architecture Inverted (n-i-p) Architecture
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Caption: Conventional vs. Inverted OPV Architectures.

Experimental Workflow

Preparation Fabrication (in Glovebox) Characterization

Substrate Cleaning Solution Preparation Layer-by-Layer
Spin Coating Thermal Annealing Metal Deposition

(Evaporation)
J-V Measurement
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Caption: General OPV Fabrication and Testing Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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